Cas no 2408938-41-8 ([(2R,3S)-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea)

• Product Name: [(2R,3S)-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea
• CAS No: 2408938-41-8
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5846948
• PubChem ID: 146082310
• Update Time: 2025-07-14

[(2R,3S)-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea Chemical and Physical Properties

Names and Identifiers

• EN300-7539415
• [(2R,3S)-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea
• rac-{[(2R,3S)-2-(1-methyl-1H-pyrazol-5-yl)oxolan-3-yl]methyl}urea
• 2408938-41-8

• Inchi： 1S/C10H16N4O2/c1-14-8(2-4-13-14)9-7(3-5-16-9)6-12-10(11)15/h2,4,7,9H,3,5-6H2,1H3,(H3,11,12,15)/t7-,9+/m0/s1
• InChI Key： JKWQTKPNKJQNQA-IONNQARKSA-N
• SMILES： O1CC[C@@H](CNC(N)=O)[C@@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 82.2Ų

Additional information on [(2R,3S)-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea

Introduction to [(2R,3S)-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea (CAS No. 2408938-41-8)

[(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea) is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2408938-41-8, represents a convergence of advanced synthetic methodologies and promising biological activities. Its unique framework, incorporating a pyrazole ring and an oxolan moiety, positions it as a candidate for further exploration in drug discovery and development.

The structural features of [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea make it an intriguing subject for medicinal chemists. The presence of a chiral center at the 2R,3S configuration suggests potential for enantioselective interactions with biological targets. This chirality is often a critical factor in the efficacy and selectivity of pharmaceutical agents, making this compound particularly noteworthy for its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel scaffolds that can modulate biological pathways with high specificity. The pyrazole ring is a well-documented pharmacophore that appears in numerous bioactive molecules, while the oxolan group introduces additional functional diversity. The combination of these elements in [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea suggests that it may exhibit properties suitable for targeting various diseases.

The methylurea moiety in the compound's name is another key feature that contributes to its potential biological activity. Urea derivatives are known for their versatility in drug design, often serving as hinge binders or polar interaction partners within protein targets. The specific arrangement of atoms in this compound's structure may enable it to interact with biological receptors or enzymes in a manner that could lead to therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of compounds like [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea with greater accuracy. These computational tools have been instrumental in identifying promising candidates for further experimental validation. Studies using molecular docking simulations have suggested that this compound may have interactions with proteins involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis or inflammatory bowel disease.

The synthesis of [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure the preservation of stereochemistry at the chiral centers. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve the desired configuration. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for further study.

Ongoing research is exploring the pharmacological profile of [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea through both in vitro and in vivo assays. Preliminary findings suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with specific protein targets has raised interest in its potential as an antimicrobial agent. These early studies provide a foundation for more comprehensive investigations into its therapeutic potential.

The development of novel drug candidates is a lengthy and meticulous process that involves multiple stages of testing and optimization. [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-yl]methylurea is still in the early stages of research but has shown promise based on initial findings. Future studies will focus on refining its chemical structure to enhance its pharmacokinetic properties, such as solubility and bioavailability. Additionally, exploring its potential side effects and toxicity profile will be crucial before it can be considered for clinical development.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, and computer scientists must work together to translate complex chemical structures into effective therapeutic agents. The case of [(2R,3S-2-(2-Methylpyrazol-3-yl)oxolan-3-y]]methylurea exemplifies this collaborative approach, where insights from multiple disciplines contribute to understanding its potential applications.

In conclusion, [(2R,3S-2-(2-Methylpyrazol- 3 -yl)oxolan- 3 -yl b>]methylurea (CAS No.






















b>) represents a promising candidate for further exploration in pharmaceutical research.